Cas no 2138287-85-9 ((1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid)

• Product Name: (1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2138287-85-9
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 5940107
• PubChem ID: 125455029
• Update Time: 2025-05-24

(1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138287-85-9
• (1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylicacid
• EN300-718120
• (1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid
• 2059914-50-8
• EN300-330734
• 3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H11NO5/c13-7-5-11(6-7,10(14)15)8-3-1-2-4-9(8)12(16)17/h1-4,7,13H,5-6H2,(H,14,15)
• InChI Key： YMWHLWSJLOYQKD-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC=CC=2[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Additional information on (1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid

Introduction to (1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic Acid (CAS No. 2138287-85-9)

(1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid, identified by the CAS number 2138287-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclobutane core substituted with a hydroxyl group and a 2-nitrophenyl moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>cyclobutane ring in this molecule imparts rigidity and specific spatial orientation to the structure, which can be crucial for binding interactions with biological targets. The presence of both a< strong>hydroxyl group and a< strong>2-nitrophenyl substituent introduces multiple sites for functionalization and interaction, making it a versatile building block for drug design. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its application in medicinal chemistry research.

In the realm of pharmaceutical innovation, the< strong>2-nitrophenyl group is particularly noteworthy due to its ability to modulate electronic properties and enhance binding affinity. This feature has been exploited in the design of ligands targeting various biological receptors and enzymes. For instance, studies have demonstrated the potential of derivatives of< strong>(1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid as inhibitors of enzymes involved in inflammatory pathways. The< strong>hydroxyl group, on the other hand, provides a site for further chemical modification, allowing for the introduction of additional functional moieties that can fine-tune pharmacological properties.

The synthesis of< strong>(1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid involves intricate organic transformations that highlight the ingenuity of modern synthetic chemistry. Techniques such as asymmetric hydrogenation and nucleophilic substitution have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only showcase the versatility of cycloalkane chemistry but also contribute to the growing arsenal of tools available for constructing complex molecular architectures.

Recent research has also explored the pharmacological potential of analogues derived from< strong>(1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid. By varying substituents on the cyclobutane ring or introducing additional functional groups, scientists have generated libraries of compounds with distinct biological activities. These studies have revealed novel mechanisms of action and have provided insights into how structural modifications can influence pharmacokinetic and pharmacodynamic profiles. Such findings are instrumental in guiding the development of next-generation therapeutics.

The< strong>CAS number 2138287-85-9 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in scientific literature and industrial applications. The systematic naming convention adheres to international standards, facilitating seamless communication among researchers worldwide. This compound's entry in chemical databases provides comprehensive information on its physical properties, spectral data, and potential applications, making it an indispensable resource for chemists engaged in drug discovery.

The versatility of< strong>(1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid extends beyond its role as a synthetic intermediate. It has been utilized in interdisciplinary studies that bridge organic chemistry with computational biology. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have not only validated experimental observations but also provided new hypotheses for further investigation.

In conclusion, (1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid (CAS No. 2138287-85-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional attributes make it a valuable tool for drug design and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and optimization of novel therapeutic agents.